Furan-2-yl(4-(8-((4-(trifluoromethyl)benzyl)oxy)quinolin-2-yl)piperazin-1-yl)methanone

• IUPAC Name: furan-2-yl-[4-[8-[[4-(trifluoromethyl)phenyl]methoxy]quinolin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C26H22F3N3O3/c27-26(28,29)20-9-6-18(7-10-20)17-35-21-4-1-3-19-8-11-23(30-24(19)21)31-12-14-32(15-13-31)25(33)22-5-2-16-34-22/h1-11,16H,12-15,17H2
• InChI Key: HAHYGPDOAOUALH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(C=CC=C3OCC4=CC=C(C=C4)C(F)(F)F)C=C2)C(=O)C5=CC=CO5
• Molecular Formula: C26H22F3N3O3
• Molecular Weight: 481.5 g/mol

Description

“Furan-2-yl(4-(8-((4-(trifluoromethyl)benzyl)oxy)quinolin-2-yl)piperazin-1-yl)methanone” is a chemical compound with the molecular formula C26H22F3N3O3 and a molecular weight of 481.475. Furan is a five-membered ring aromatic compound consisting of four carbons and one oxygen atom, which belongs to the family of organic compounds called heterocyclic.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using spectroscopic techniques such as FT-IR, FT-Raman, UV–VIS, and NMR. These techniques have been extensively used for the structural elucidation of compounds along with the study of geometrical and vibrational properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental techniques. The compound “Furan-2-yl(4-(8-((4-(trifluoromethyl)benzyl)oxy)quinolin-2-yl)piperazin-1-yl)methanone” has a molecular weight of 481.475.

Scientific Research Applications

Catalytic Organic Synthesis

The compound is synthesized through a two-step process. First, N-acetylglucosamine is catalytically transformed into 5-hydroxymethylfurfural (HMF). . This novel approach integrates biomass catalytic conversion with organic synthesis techniques, demonstrating the feasibility of converting biomass into valuable chemical precursors. It exemplifies green chemistry principles and emphasizes sustainability and efficiency.

Anticancer Potential

Chalcones, a class of compounds containing furan rings, have been investigated for their cytotoxic effects. While the specific compound hasn’t been directly studied, it’s worth exploring its potential in cancer research .

Antibacterial Agents

Nitrofurantoin analogues containing furan scaffolds have been synthesized and tested for antibacterial activity. .

Biological Activity and Derivatives

.

Green Chemistry and Sustainable Technology

The successful execution of the methodology for synthesizing this compound aligns with green chemistry principles. .

Reaction Mechanisms and Computational Studies

Ab initio studies can provide insights into the reaction mechanisms involved in furan conversion. .